Cas no 28418-86-2 (1-(1-Methylnaphthalen-4-yl)ethanone)

1-(1-Methylnaphthalen-4-yl)ethanone Properties

Names and Identifiers

• Ethanone,1-(4-methyl-1-naphthalenyl)-
• 4-Methyl-1-acetonaphthone
• 1-(4-methylnaphthalen-1-yl)ethanone
• 1-(1-Methylnaphthalen-4-yl)ethanone
• 1-(4-Methyl-[1]naphthyl)-aethanon
• 1-(4-methyl-1-naphthyl)ethanone
• 1-Acetyl-4-methylnaphthalene
• 1-Methyl-4-acetylnaphthalin
• 4-ACETYL-1-METHYLNAPHTHALENE
• 1-Methyl-4-acetylnaphthalene
• NSC 139880
• 4MV10A9XPR
• 4'-Methyl-1'-acetonaphthone
• NSC139880
• AB1530
• 1-(4-methyl-naphthalen-1-yl)-ethanone
• 1-(4-methylnaphthalen-1-yl)ethan-1-one
• D
• AKOS000114432
• 28418-86-2
• A819443
• CS-0281137
• NSC-139880
• DTXSID10182629
• M1202
• J-017064
• EN300-1856837
• SCHEMBL405225
• 1-(4-METHYL-1-NAPHTHALENYL)ETHANONE
• FT-0774859
• AMY19309
• 1'-ACETONAPHTHONE, 4'-METHYL-
• MFCD00671556
• AS-58507
• UNII-4MV10A9XPR
• Ethanone, 1-(4-methyl-1-naphthalenyl)-
• BKGIZYOJHJKFJP-UHFFFAOYSA-N
• DB-102718
• +Expand

• MDL： MFCD00671556
• InChIKey： BKGIZYOJHJKFJP-UHFFFAOYSA-N
• Inchi： 1S/C13H12O/c1-9-7-8-12(10(2)14)13-6-4-3-5-11(9)13/h3-8H,1-2H3
• SMILES： O=C(C([H])([H])[H])C1=C([H])C([H])=C(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C21

Computed Properties

• Exact Mass: 184.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 184.089
• Heavy Atom Count: 14
• Complexity: 221
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.35080
• PSA: 17.07000
• Refractive Index: 1.604
• Boiling Point: 136°C/2mmHg
• Melting Point: 35.0 to 39.0 deg-C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 140 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.075

1-(1-Methylnaphthalen-4-yl)ethanone Security Information

• Symbol: GHS07 GHS08
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H302+H312+H332-H341
• Warning Statement： P201-P202-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P308+P313-P405-P501
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

1-(1-Methylnaphthalen-4-yl)ethanone Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Acids/Esters